Methyl 2-(acetylamino)-4-(trifluoromethyl)benzoate

• CAS No.: 869550-68-5
• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol
• IUPAC Name: methyl 2-acetamido-4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C11H10F3NO3/c1-6(16)15-9-5-7(11(12,13)14)3-4-8(9)10(17)18-2/h3-5H,1-2H3,(H,15,16)
• InChI Key: TXBMTCMROZBKLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)C(=O)OC

Description

Methyl 2-(acetylamino)-4-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C11H10F3NO3 and its molecular weight is 261.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of the product from Step 1 (5.34 g) in dioxane (25 ml) was added acetic anhydride (6 ml) and pyridine (4 ml). After 60 hours of stirring at 80° C., the solution was concentrated under reduced pressure and the residue was dissolved into ethyl acetate. The organic layer was washed with 2M sodium carbonate, 10% aqueous HCl, water and brine, dried over sodium sulfate and evaporated. The product was purified by flash chromatography (ISCO, 5%-20% ethyl acetate in hexanes) to provide a beige solid (5.27 g). LRMS (ES+) m/z 262.0 (M+H)+.